3-ethyl-1-methyl-5-[(5-methyl-2-furyl)methylene]-2-thioxo-4-imidazolidinone

• IUPAC Name: (5Z)-3-ethyl-1-methyl-5-[(5-methylfuran-2-yl)methylidene]-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C12H14N2O2S/c1-4-14-11(15)10(13(3)12(14)17)7-9-6-5-8(2)16-9/h5-7H,4H2,1-3H3/b10-7-
• InChI Key: MXSASFSJBJSLDO-YFHOEESVSA-N
• Canonical SMILES: CCN1C(=O)C(=CC2=CC=C(O2)C)N(C1=S)C
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC=C(O2)C)/N(C1=S)C
• Molecular Formula: C12H14N2O2S
• Molecular Weight: 250.32 g/mol

Description

3-ethyl-1-methyl-5-[(5-methyl-2-furyl)methylene]-2-thioxo-4-imidazolidinone is a chemical compound that has been studied for its potential applications in scientific research. It is a member of the imidazolidinone family of compounds and has been found to have interesting properties that make it useful for several applications.

Mechanism of Action

The mechanism of action of 3-ethyl-1-methyl-5-[(5-methyl-2-furyl)methylene]-2-thioxo-4-imidazolidinone is not fully understood. However, it is believed to work by inhibiting certain enzymes in the body that are involved in disease processes. This inhibition leads to a reduction in the symptoms associated with the disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-ethyl-1-methyl-5-[(5-methyl-2-furyl)methylene]-2-thioxo-4-imidazolidinone are still being studied. However, it has been found to have potential as an anti-inflammatory agent, an antioxidant, and an antimicrobial agent. These properties make it useful for several applications in the field of medicine.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-ethyl-1-methyl-5-[(5-methyl-2-furyl)methylene]-2-thioxo-4-imidazolidinone is its versatility. It can be used for several different applications in the laboratory, making it a useful compound for researchers. However, one of the limitations of this compound is its toxicity. It can be toxic in high doses, which limits its use in certain applications.

Future Directions

There are several future directions for research on 3-ethyl-1-methyl-5-[(5-methyl-2-furyl)methylene]-2-thioxo-4-imidazolidinone. One potential direction is to study its potential as a drug candidate for treating various diseases. Another direction is to study its potential as an antioxidant and antimicrobial agent. Additionally, researchers could study the toxicity of this compound in more detail to better understand its limitations and potential uses. Finally, researchers could study the mechanism of action of this compound in more detail to better understand how it works and how it can be used in various applications.

Scientific Research Applications

3-ethyl-1-methyl-5-[(5-methyl-2-furyl)methylene]-2-thioxo-4-imidazolidinone has been studied for its potential applications in scientific research. It has been found to have interesting properties that make it useful for several applications. One of the most promising applications is in the field of medicine, where it has been found to have potential as a drug candidate for treating various diseases.